3-(4-methoxyphenyl)-5-(trichloromethyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-(trichloromethyl)-4,5-dihydro-1H-pyrazole
• InChI: InChI=1S/C11H11Cl3N2O/c1-17-8-4-2-7(3-5-8)9-6-10(16-15-9)11(12,13)14/h2-5,10,16H,6H2,1H3
• InChI Key: JWWCZHCADYYNMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(C2)C(Cl)(Cl)Cl
• Molecular Formula: C11H11Cl3N2O
• DSSTOX Substance ID: DTXSID10379673
• Molecular Weight: 293.6 g/mol
• CAS RN: 254753-81-6

Description

The compound “3-(4-methoxyphenyl)-5-(trichloromethyl)-4,5-dihydro-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The trichloromethyl group is a functional group that has the formula –CCl3. The methoxyphenyl part of the molecule refers to a phenyl ring (a segment of a benzene ring) with a methoxy group (-O-CH3) attached.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the trichloromethyl group and the methoxyphenyl group would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many pyrazole derivatives are used in medicinal chemistry and can interact with various biological targets.

Future Directions

The future directions for research on this compound would depend on its potential applications. Pyrazole derivatives are a focus of research in medicinal chemistry, so one potential direction could be further exploration of its biological activity.